![molecular formula C15H11N3O4S B2984456 2-(1,3-benzoxazol-2-ylthio)-N-(3-nitrophenyl)acetamide CAS No. 332412-62-1](/img/structure/B2984456.png)
2-(1,3-benzoxazol-2-ylthio)-N-(3-nitrophenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(1,3-benzoxazol-2-ylthio)-N-(3-nitrophenyl)acetamide is a useful research compound. Its molecular formula is C15H11N3O4S and its molecular weight is 329.33. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antibacterial and Antitumor Applications
One of the prominent applications of derivatives closely related to 2-(1,3-benzoxazol-2-ylthio)-N-(3-nitrophenyl)acetamide is in the field of antibacterial and antitumor activities. For instance, derivatives synthesized from the benzimidazole and benzoxazole scaffolds have shown significant potential. A study by Chaudhari et al. (2020) demonstrated that N-substituted phenyl acetamide benzimidazole derivatives exhibit potent antibacterial activity against Methicillin-Resistant Staphylococcus aureus (MRSA), indicating a strong favor of m-nitro phenyl at the N-position for anti-MRSA activity (Chaudhari et al., 2020). Similarly, Yurttaş et al. (2015) synthesized benzothiazole derivatives bearing different heterocyclic rings, which were evaluated for their antitumor activity against various human tumor cell lines, showcasing the versatility of these compounds in targeting cancer (Yurttaş et al., 2015).
Antimicrobial and Antiviral Effects
Compounds related to this compound have been investigated for their antimicrobial activities as well. A study by Fahim and Ismael (2019) explored the synthesis of novel sulphonamide derivatives, showing good antimicrobial activity, which underscores the potential of these compounds in combating microbial infections (Fahim & Ismael, 2019). Additionally, Youssif et al. (2016) synthesized derivatives of 2-thiobenzimidazole incorporating a triazole moiety, which showed activity against hepatitis C virus (HCV), indicating the importance of substituents at the 2-position of benzimidazole for HCV inhibition (Youssif et al., 2016).
Bioactivity and Pharmacological Potentials
Further emphasizing the pharmacological potentials, Girel et al. (2022) conducted studies on nitrosylated and nitrated N-(2-hydroxyphenyl)acetamides and their derived oligomers, revealing alternative pathways to phytotoxic metabolites and showcasing bioactivity that elicits alterations in gene expression profiles (Girel et al., 2022). These findings underscore the multifaceted applications of these compounds, spanning from antimicrobial to antitumor and bioactive potentials, thereby highlighting their importance in scientific research and potential therapeutic uses.
Properties
IUPAC Name |
2-(1,3-benzoxazol-2-ylsulfanyl)-N-(3-nitrophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11N3O4S/c19-14(16-10-4-3-5-11(8-10)18(20)21)9-23-15-17-12-6-1-2-7-13(12)22-15/h1-8H,9H2,(H,16,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QDDILBPXSUGCCA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(O2)SCC(=O)NC3=CC(=CC=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.